Cas no 82935-39-5 (N-[(1-ethylpyrrolidin-2-yl)methyl]ethanamine)

• Product Name: N-[(1-ethylpyrrolidin-2-yl)methyl]ethanamine
• CAS No: 82935-39-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 1806991
• PubChem ID: 15565740
• Update Time: 2025-04-21

N-[(1-ethylpyrrolidin-2-yl)methyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• ethyl[(1-ethylpyrrolidin-2-yl)methyl]amine
• N-[(1-ethylpyrrolidin-2-yl)methyl]ethanamine
• LogP
• AKOS017281829
• 82935-39-5
• SCHEMBL3242516
• AKOS000242213
• DTXSID20574374

• Inchi： 1S/C9H20N2/c1-3-10-8-9-6-5-7-11(9)4-2/h9-10H,3-8H2,1-2H3
• InChI Key： VXZJMCUARPMTDY-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNCC

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų